![molecular formula C9H13N3O2 B2564220 6-[(2-Methylpropyl)amino]pyrimidine-4-carboxylic acid CAS No. 1368443-32-6](/img/structure/B2564220.png)
6-[(2-Methylpropyl)amino]pyrimidine-4-carboxylic acid
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Overview
Description
“6-[(2-Methylpropyl)amino]pyrimidine-4-carboxylic acid” is a synthetic intermediate useful for pharmaceutical synthesis . It is available for purchase from various chemical suppliers .
Synthesis Analysis
The synthesis of pyrimidines, the class of compounds to which this molecule belongs, has been extensively studied . Various methods have been developed, including oxidative annulation involving anilines, aryl ketones, and DMSO as a methine equivalent .Molecular Structure Analysis
The molecular formula of “this compound” is C9H13N3O2 . The structure includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms .Chemical Reactions Analysis
Pyrimidines, including “this compound”, can undergo various chemical reactions . For instance, they can participate in oxidative annulation reactions .Scientific Research Applications
Enzymatic Inhibition Studies
Research on analogs of tetrahydrofolic acid, such as those involving pyrimidine-carboxylic acids, has shown their effects on key enzymes like dihydrofolic reductase and thymidylate synthetase. These enzymes are crucial in the folate metabolic pathway, implicating the potential therapeutic applications of these compounds in diseases where folate metabolism is disrupted (Baker & Jordaan, 1965).
Supramolecular Chemistry
Studies on co-crystals involving aminopyrimidines and carboxylic acids have revealed insights into isostructural formations and supramolecular architectures. These findings are essential for designing new crystalline materials with specific properties, such as stability and solubility, which are relevant in drug formulation and material science (Ebenezer et al., 2011).
Osmoregulation in Bacteria
A novel cyclic amino acid related to pyrimidine-carboxylic acids, isolated from halophilic phototrophic bacteria, suggests its role in osmoregulation. This discovery opens avenues for research into how microorganisms adapt to high-salinity environments, which could have implications for biotechnology applications (Galinski et al., 1985).
Antiviral Applications
Research on 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines has shown these compounds exhibit antiviral activity against a range of viruses, including herpes simplex and HIV. This suggests potential applications in developing new antiviral therapies (Holý et al., 2002).
Nonlinear Optical Materials
A study on thiopyrimidine derivatives emphasizes their significant role in nonlinear optics (NLO). These compounds, due to their promising NLO properties, are potential candidates for applications in optoelectronic devices (Hussain et al., 2020).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-(2-methylpropylamino)pyrimidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c1-6(2)4-10-8-3-7(9(13)14)11-5-12-8/h3,5-6H,4H2,1-2H3,(H,13,14)(H,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIDWKBQUPWABFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=NC=NC(=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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